N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide

• IUPAC Name: N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide
• InChI: InChI=1S/C16H27N5O/c1-13(14-19-17-12-20(14)2)18-15(22)21-10-8-16(9-11-21)6-4-3-5-7-16/h12-13H,3-11H2,1-2H3,(H,18,22)
• InChI Key: ZLXJNPSUJAQQEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=CN1C)NC(=O)N2CCC3(CCCCC3)CC2
• Molecular Formula: C16H27N5O
• Molecular Weight: 305.42 g/mol

Description

N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide, also known as STO-609, is a small molecule inhibitor that has gained significant attention in scientific research due to its ability to selectively target and inhibit the activity of Ca2+/calmodulin-dependent protein kinase kinase (CaMKK).

Mechanism of Action

N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide functions as a competitive inhibitor of CaMKK by binding to the ATP-binding site of the enzyme. This prevents the activation of downstream targets, such as AMP-activated protein kinase (AMPK), which plays a critical role in cellular energy homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of CaMKK-mediated phosphorylation of AMPK, the suppression of glucose uptake and metabolism, and the induction of autophagy. It has also been shown to inhibit cancer cell proliferation and migration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide in lab experiments is its high selectivity for CaMKK, which allows for the specific inhibition of this enzyme without affecting other kinases. However, one limitation of this compound is its relatively low potency, which requires higher concentrations of the compound to achieve effective inhibition.

Future Directions

Future research using N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide could focus on investigating the role of CaMKK in other biological processes, such as inflammation and immune function. Additionally, the development of more potent and selective CaMKK inhibitors could lead to the identification of new therapeutic targets for the treatment of diseases such as cancer and metabolic disorders.

Synthesis Methods

N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide can be synthesized using a multi-step process that involves the coupling of 1-(4-methyl-1,2,4-triazol-3-yl)ethylamine with 3-azaspiro[5.5]undecane-3-carboxylic acid, followed by the addition of a carbodiimide coupling reagent to form the final product.

Scientific Research Applications

N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]-3-azaspiro[5.5]undecane-3-carboxamide has been extensively used in scientific research as a tool to investigate the role of CaMKK in a variety of biological processes, including glucose metabolism, autophagy, and cell cycle regulation. It has also been used to study the effects of CaMKK inhibition on cancer cell proliferation and migration.